Cas no 1007768-50-4 (N-[1-(4-methylphenyl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-[1-(4-methylphenyl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• CAS No: 1007768-50-4
• MF: C₂₄H₃₀N₂O₃S
• MW: 426.571605205536
• CID: 6489519
• PubChem ID: 24231135
• Update Time: 2025-08-05

N-[1-(4-methylphenyl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26593494
• Z28878165
• N-[1-(4-methylphenyl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• 1007768-50-4
• AB00801528-01

• Inchi： 1S/C24H30N2O3S/c1-3-23(21-11-9-19(2)10-12-21)25-24(27)22-13-16-26(17-14-22)30(28,29)18-15-20-7-5-4-6-8-20/h4-12,15,18,22-23H,3,13-14,16-17H2,1-2H3,(H,25,27)/b18-15+
• InChI Key： YJKDSMYILAGYEM-OBGWFSINSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NC(C2C=CC(C)=CC=2)CC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 426.19771400g/mol
• Monoisotopic Mass: 426.19771400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-[1-(4-methylphenyl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide

N-[1-(4-Methylphenyl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide: A Comprehensive Overview

The compound N-[1-(4-methylphenyl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide, identified by the CAS number 1007768-50-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a piperidine ring, a sulfonyl group, and an aromatic substituent. The combination of these functional groups makes it a versatile molecule with unique chemical properties.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The piperidine ring, a six-membered amine-containing structure, is known for its ability to form hydrogen bonds, which is crucial in pharmaceutical applications. The sulfonyl group, on the other hand, contributes to the molecule's stability and solubility properties. Additionally, the presence of aromatic substituents like 4-methylphenyl and phenylethene enhances the molecule's electronic properties, making it a promising candidate for various chemical reactions.

One of the most significant aspects of this compound is its potential in medicinal chemistry. Researchers have been exploring the role of such molecules in targeting specific biological pathways. For instance, the sulfonyl group has been shown to play a critical role in modulating enzyme activity, making this compound a potential lead for developing new drugs. Furthermore, the piperidine ring's flexibility allows for easy modification, enabling chemists to tailor the molecule's properties for specific therapeutic applications.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the piperidine ring followed by the introduction of the sulfonyl and aromatic substituents. Recent advancements in catalytic methods have made these reactions more efficient and environmentally friendly. For example, the use of transition metal catalysts has significantly improved the yield and purity of the final product.

The structural complexity of N-[1-(4-methylphenyl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide also makes it an interesting subject for computational chemistry studies. Researchers are utilizing advanced molecular modeling techniques to predict its interactions with biological targets. These studies are providing valuable insights into its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

Moreover, this compound has shown promise in materials science applications. Its unique combination of functional groups makes it a potential candidate for use in polymer synthesis or as a building block for advanced materials. For instance, the sulfonyl group can act as a cross-linking agent, enhancing the mechanical properties of polymers. The aromatic substituents further contribute to thermal stability and electronic conductivity.

In conclusion, N-[1-(4-methylphenyl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 1007768-50-4) is a multifaceted compound with wide-ranging applications in chemistry and pharmacology. Its complex structure endows it with unique properties that make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing both scientific research and industrial applications.